Cas no 85317-52-8 ((S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate)

• Product Name: (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate
• CAS No: 85317-52-8
• Molecular Formula: C₁₀H₁₂N₂O₄
• Molecular Weight: 224.213282585144
• CID: 990303
• PubChem ID: 7408281

(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Properties

Names and Identifiers

• 4-NITRO-PHENYLALANINE METHYL ESTER
• 4-nitro-L-phenylalanine methyl ester
• BP-20664
• SCHEMBL240405
• EN300-1068482
• BS-24104
• I12001
• H-L-Phe(4-NO2)-OMe
• methyl (2S)-2-amino-3-(4-nitrophenyl)propionate
• p-nitro-phenylalanine methyl ester
• 85317-52-8
• methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate
• 81677-60-3
• (S)-4-Nitrophenylalanin-methyl-ester
• (S)-Methyl2-amino-3-(4-nitrophenyl)propanoate
• (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate
• FUFUQQWIXMPZFU-VIFPVBQESA-N
• p-Nitrophenylalanine methylester

• InChIKey： FUFUQQWIXMPZFU-VIFPVBQESA-N
• Inchi： 1S/C10H12N2O4/c1-16-10(13)9(11)6-7-2-4-8(5-3-7)12(14)15/h2-5,9H,6,11H2,1H3/t9-/m0/s1
• SMILES： O(C)C([C@H](CC1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 224.08
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.08
• Heavy Atom Count: 16
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1A^2

Experimental Properties

• LogP: 1.86110
• PSA: 98.14000
• Refractive Index: 1.564
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5°C
• Density: 1.283